Cas no 886493-61-4 (N-(4-Hydroxy-benzyl)-N-methyl-acetamide)

• Product Name: N-(4-Hydroxy-benzyl)-N-methyl-acetamide
• CAS No: 886493-61-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4718519
• PubChem ID: 7172174
• Update Time: 2025-05-22

N-(4-Hydroxy-benzyl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Hydroxy-benzyl)-N-methyl-acetamide
• N-(4-Hydroxybenzyl)-N-methylacetamide
• BB 0262708
• N-[(4-hydroxyphenyl)methyl]-N-methylacetamide

• MDL： MFCD06740240
• Inchi： 1S/C10H13NO2/c1-8(12)11(2)7-9-3-5-10(13)6-4-9/h3-6,13H,7H2,1-2H3
• InChI Key： CMWIMORSIUZXNB-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on N-(4-Hydroxy-benzyl)-N-methyl-acetamide

N-(4-Hydroxy-benzyl)-N-methyl-acetamide: A Comprehensive Overview

N-(4-Hydroxy-benzyl)-N-methyl-acetamide, identified by the CAS number 886493-61-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, also referred to as 4-hydroxybenzyl N-methylacetamide, belongs to the class of acetamides and is characterized by its aromatic structure and functional groups that contribute to its versatility in various chemical reactions and biological interactions.

The molecular structure of N-(4-Hydroxy-benzyl)-N-methyl-acetamide consists of a benzene ring substituted with a hydroxyl group at the para position, a methyl group attached to the nitrogen atom, and an acetamide functional group. This configuration imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of novel drug candidates targeting specific therapeutic areas.

From a synthetic perspective, N-(4-Hydroxy-benzyl)-N-methyl-acetamide can be synthesized via various routes, including nucleophilic acylation and reductive amination. The choice of synthesis method depends on the starting materials and desired purity levels. For instance, one common approach involves the reaction of 4-hydroxybenzaldehyde with methylamine followed by acetylation using acetyl chloride or acetic anhydride. This multi-step synthesis ensures high yields and purity, which are critical for downstream applications.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of N-(4-Hydroxy-benzyl)-N-methyl-acetamide with greater accuracy. For example, molecular docking studies have revealed its potential to bind to specific protein targets, such as enzymes involved in inflammatory pathways. These findings suggest that the compound could serve as a lead molecule for anti-inflammatory drug development.

In terms of applications, N-(4-Hydroxy-benzyl)-N-methyl-acetamide has shown promise in the field of materials science. Its ability to form stable amide bonds makes it an ideal candidate for polymer synthesis. Researchers have explored its use in creating biodegradable polymers for packaging and biomedical applications. Additionally, its aromatic structure contributes to thermal stability, making it suitable for high-temperature applications.

The biological activity of N-(4-Hydroxy-benzyl)-N-methyl-acetamide has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This inhibition suggests potential therapeutic benefits in conditions like Alzheimer's disease. Furthermore, preclinical studies have indicated that the compound exhibits low toxicity at therapeutic doses, making it a safer option compared to existing drugs.

In conclusion, N-(4-Hydroxy-benzyl)-N-methyl-acetamide, with its unique chemical structure and diverse functional groups, represents a valuable compound with multifaceted applications across various industries. Its role as a precursor for bioactive molecules, combined with its potential in materials science and drug development, underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.